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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of ethyl phenoxyacetate, focusing on its
potential application as a solvent in organic synthesis. While primarily recognized for its use as
a fragrance ingredient and a synthetic intermediate, its physical and chemical properties
suggest its utility as a high-boiling point, polar aprotic-like solvent.[1][2][3] These notes compile
its known properties, potential applications, and a theoretical protocol for its use in a
representative organic reaction.

Introduction

Ethyl phenoxyacetate (CAS No. 2555-49-9) is a colorless to pale yellow liquid with a
characteristic pleasant floral odor.[1][3] Structurally, it is an ester derived from phenoxyacetic
acid and ethanol.[1] While its role as a fragrance agent is well-established, its application as a
reaction solvent is less documented in scientific literature.[4] However, its properties, such as a
high boiling point, good solubility for organic compounds, and relatively low toxicity, make it an
interesting candidate for exploration as a "green" or alternative solvent in organic synthesis.[1]

[5]

Physicochemical Properties
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The suitability of a solvent for a particular organic reaction is largely determined by its physical
and chemical properties. Ethyl phenoxyacetate possesses a unique combination of
characteristics that may be advantageous in specific synthetic contexts.

Table 1: Physical and Chemical Properties of Ethyl Phenoxyacetate

Property Value Source

Molecular Formula C10H1203 [1]

Molecular Weight 180.20 g/mol [6]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 247-249 °C (at 760 mmHg) The Good Scents Company
136 °C (at 19 mmHg) [6]

Density 1.1 g/mL (at 25 °C) [6]

Refractive Index (n20/D) 1.505 [6]

Flash Point 113 °C The Good Scents Company
Solubility in Water Limited/immiscible [2][3]

o i Soluble in ethanol, diethyl
Solubility in Organic Solvents [11[3]
ether, acetone

. Stable under normal
Stability [2]
temperatures and pressures

Potential Applications as a Solvent

Based on its properties, ethyl phenoxyacetate could be a suitable solvent for reactions that
meet the following criteria:

o High-Temperature Reactions: Its high boiling point makes it ideal for reactions requiring
elevated temperatures, such as certain nucleophilic aromatic substitutions, Ullmann
condensations, or late-stage functionalizations in drug discovery where substrates may have
poor solubility in lower-boiling solvents.[7]
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e Reactions Requiring a Polar Aprotic-like Medium: The ester functionality provides polarity,
which can aid in the dissolution of polar reagents and intermediates. This could be beneficial

for reactions involving polar transition states.

e "Green" Chemistry Applications: As a biodegradable and less toxic alternative to traditional
high-boiling polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-
pyrrolidone (NMP), or dimethyl sulfoxide (DMSO), ethyl phenoxyacetate presents a
potentially more environmentally benign option.[5]

Logical Relationship of Properties and Potential Applications

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1293768?utm_src=pdf-body
https://www.nbinno.com/article/flavors-and-fragrances/environmental-edge-ethyl-phenylacetate-greener-solvent-lm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

High Boiling Point
/

Physicochemical Properties

Good Organic Solubility

High-Temperature Synthesis

Polar Reactions

General Organic Synthesis Green Chemistry

Reaction Setup
(Reactants, Base, Solvent)

:

Heating and Stirring
(e.g., 180-200 °C)

:

Reaction Monitoring
(TLC/HPLC)

:

Aqueous Workup
(Extraction and Washing)

:

Purification

(Column Chromatography)

:

Product Characterization

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b1293768?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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